(S,S,R,R)-Orlistat
(S,S,R,R)-Orlistat
Brand Name:
Vulcanchem
CAS No.:
111466-62-7
VCID:
VC0029881
InChI:
InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25+,26+,27+/m0/s1
SMILES:
CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O
Molecular Formula:
C₂₉H₅₃NO₅
Molecular Weight:
495.73
(S,S,R,R)-Orlistat
CAS No.: 111466-62-7
Reference Standards
VCID: VC0029881
Molecular Formula: C₂₉H₅₃NO₅
Molecular Weight: 495.73
CAS No. | 111466-62-7 |
---|---|
Product Name | (S,S,R,R)-Orlistat |
Molecular Formula | C₂₉H₅₃NO₅ |
Molecular Weight | 495.73 |
IUPAC Name | [(2S)-1-[(2R,3R)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2R)-2-formamido-4-methylpentanoate |
Standard InChI | InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25+,26+,27+/m0/s1 |
SMILES | CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O |
Synonyms | [2R-[2α(S*),3β]]-N-Formyl-L-leucine 1-[(3-Hexyl-4-oxo-2-oxetanyl)methyl]dodecyl Ester; |
PubChem Compound | 46783542 |
Last Modified | Nov 11 2021 |
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